Cas no 1803839-73-7 (Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate
• CAS No: 1803839-73-7
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4977262
• Update Time: 2025-05-26

Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate

• Inchi： 1S/C11H12Br2O2/c1-15-11(14)5-3-9-6-8(7-12)2-4-10(9)13/h2,4,6H,3,5,7H2,1H3
• InChI Key： NMHZRALFBLLUCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CBr)C=C1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate

Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate (CAS No. 1803839-73-7): A Comprehensive Overview

Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate, with the chemical identifier CAS No. 1803839-73-7, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of both bromo and methyl substituents in its aromatic ring system makes it a versatile intermediate for various chemical modifications, enabling researchers to explore novel pharmacophores and bioactive molecules.

The structural formula of Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate highlights its phenyl core, which is a common motif in many bioactive compounds. The substitution pattern, specifically the 2-bromo and 5-(bromomethyl) groups, imparts distinct reactivity that can be exploited in synthetic pathways. This compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a valuable building block for constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are essential for treating cancers driven by aberrant signaling cascades.

The brominated aromatic system of Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate allows for further functionalization through halogen-metal exchange reactions or direct arylation processes. These transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery. The compound's compatibility with palladium-catalyzed reactions also opens doors to the creation of heterocyclic derivatives, which often exhibit enhanced biological activity.

One of the most compelling aspects of Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate is its role in developing next-generation antiviral agents. The bromine atoms provide handles for attaching pharmacophoric groups that can interact with viral proteases or polymerases. Recent publications have shown promising results using derivatives of this compound to inhibit the replication of RNA viruses, including those responsible for emerging infectious diseases. This underscores the importance of versatile intermediates like Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate in accelerating antiviral drug development.

The compound's potential extends beyond medicinal chemistry into materials science. Its ability to form stable radicals due to the presence of bromine substituents makes it a candidate for applications in organic electronics and photodynamic therapy. Researchers are exploring its use as a photosensitizer precursor or an intermediate in the synthesis of conductive polymers. These applications highlight the interdisciplinary nature of modern chemical research and the broad utility of compounds like Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate.

In conclusion, Methyl 3-(2-bromo-5-(bromomethyl)phenyl)propanoate (CAS No. 1803839-73-7) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and materials science. Its unique combination of reactivity and functional groups positions it as a crucial intermediate for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge and therapeutic interventions is bound to grow.